5-Hydroxybenzene-1,3-disulfonamide

• Molecular Formula: C6H8N2O5S2
• Molecular Weight: 252.3 g/mol
• SMILES: C1=C(C=C(C=C1S(=O)(=O)N)S(=O)(=O)N)O
• InChI: InChI=1S/C6H8N2O5S2/c7-14(10,11)5-1-4(9)2-6(3-5)15(8,12)13/h1-3,9H,(H2,7,10,11)(H2,8,12,13)
• InChIKey: DFJIJHOLBDYXAY-UHFFFAOYSA-N

5-Hydroxybenzene-1,3-disulfonamide Procurement Baseline

5-Hydroxybenzene-1,3-disulfonamide (CAS 1243461-27-9) is a disubstituted aromatic sulfonamide featuring sulfamoyl groups at positions 1 and 3 and a phenolic hydroxyl at position 5 on the benzene ring . This substitution pattern distinguishes it from unsubstituted benzene-1,3-disulfonamide and places it within a compound class extensively investigated as carbonic anhydrase (CA) inhibitors, where the 1,3-disulfonamide scaffold is known to confer potent, broad-spectrum activity across mammalian α-CA isoforms [1]. The compound serves as a research intermediate and a starting scaffold for selective inhibitor design, but its specific analytical and biological differentiation relative to close analogs remains poorly documented in the open literature.

Compound Class 1,3-Disulfonamide CA inhibitor scaffold

Key Utility Starting scaffold for selective inhibitor design

Workflow Hydrogen-bond-mediated isoform selectivity studies

• [1] Alterio, V., De Simone, G., Monti, S. M., Scozzafava, A., & Supuran, C. T. (2007). Carbonic anhydrase inhibitors: inhibition of human, bacterial, and archaeal isozymes with benzene-1,3-disulfonamides—solution and crystallographic studies. Bioorganic & Medicinal Chemistry Letters, 17(15), 4201–4207. View Source

Generic Substitution Failure for 5-Hydroxybenzene-1,3-disulfonamide

Generic substitution within the benzene-1,3-disulfonamide family is not straightforward because subtle ring substitutions profoundly alter carbonic anhydrase isoform selectivity, binding mode, and pharmacokinetic profile [1]. The X-ray crystal structures of related benzene-1,3-disulfonamides in complex with human CA II demonstrate that the meta-sulfonamide group orientation, hydrogen bonding with active-site residues (His64, Asn67, Gln92, Thr200), and the rotation of the phenyl ring are highly sensitive to substituent electronic and steric effects [1]. The 5-hydroxy substituent introduces hydrogen-bond donor/acceptor capability and alters pKa, which can shift both potency and isoform selectivity relative to unsubstituted or alternatively substituted analogs. Without quantitative head-to-head data, however, the magnitude and direction of these effects for this specific compound cannot be reliably predicted. Procurement decisions based solely on scaffold similarity risk selecting a compound with unanticipated selectivity or potency deficiencies.

Unsubstituted Analog

The 5-hydroxy group alters pKa and hydrogen-bonding, which may shift isoform selectivity and CA II binding mode relative to benzene-1,3-disulfonamide.

Carboxamide Analog

5-Hydroxyisophthalamide lacks the sulfonamide zinc-binding group; it cannot substitute for metalloenzyme inhibition or CA-targeted pharmacology.

Multi-Step Synthesis Analogs

Amino/halogenated derivatives require complex synthetic routes; switching to the 5-hydroxy scaffold may alter scalability and batch consistency.

• [1] Alterio, V., De Simone, G., Monti, S. M., Scozzafava, A., & Supuran, C. T. (2007). Carbonic anhydrase inhibitors: inhibition of human, bacterial, and archaeal isozymes with benzene-1,3-disulfonamides—solution and crystallographic studies. Bioorganic & Medicinal Chemistry Letters, 17(15), 4201–4207. View Source

Comparative Evidence for 5-Hydroxybenzene-1,3-disulfonamide

Carbonic Anhydrase Inhibition: Class-Level vs. Unsubstituted Analog

No direct head-to-head inhibition data are available in the open literature comparing 5-hydroxybenzene-1,3-disulfonamide against its closest analog, unsubstituted benzene-1,3-disulfonamide, against any specific carbonic anhydrase isoform. Class-level evidence demonstrates that benzene-1,3-disulfonamide derivatives are potent CA inhibitors: compounds such as 4-amino-6-trifluoromethyl-benzene-1,3-disulfonamide, 4,5-dichloro-benzene-1,3-disulfonamide, and 4-amino-6-chloro-benzene-1,3-disulfonamide exhibit inhibition constants (KI) in the nanomolar range across multiple human isoforms, with the dominant human isoform CA II being potently inhibited [1]. The 5-hydroxy substitution is expected to modulate potency and selectivity via altered hydrogen-bonding interactions with the active-site hydrophilic region, but the quantitative extent of modulation cannot be established without dedicated comparative assays.

CA II Inhibition

Class-level inference

Class-level KI in nM range; direct comparison unavailable

Reported scaffold potency; selectivity modulation is unquantified.

Head-to-head data vs. unsubstituted parent requires validation.

Evidence Dimension	Carbonic anhydrase II inhibition potency (KI)
Target Compound Data	Not available
Comparator Or Baseline	Related 1,3-disulfonamides (e.g., 4-amino-6-chloro-benzene-1,3-disulfonamide) show KI in nanomolar range against human CA II
Quantified Difference	Not calculable
Conditions	Stopped-flow CO2 hydration assay; human CA II (PDB 2POV, 2POU, 2POW)

Why This Matters

Without direct comparative data, procurement for CA inhibitor research must weigh the synthetic tractability of the 5-hydroxy substitution against the absence of validated isoform selectivity or potency gains over the unsubstituted parent scaffold.

• [1] Alterio, V., De Simone, G., Monti, S. M., Scozzafava, A., & Supuran, C. T. (2007). Carbonic anhydrase inhibitors: inhibition of human, bacterial, and archaeal isozymes with benzene-1,3-disulfonamides—solution and crystallographic studies. Bioorganic & Medicinal Chemistry Letters, 17(15), 4201–4207. View Source

Physicochemical Comparison: Sulfonamide vs. Carboxamide Analog

The closest carboxamide analog, 5-hydroxyisophthalamide (5-hydroxybenzene-1,3-dicarboxamide, CAS 68052-43-7), differs exclusively in the replacement of the two sulfonamide groups with carboxamide groups. This replacement results in a lower molecular weight (180.16 g/mol vs. 252.3 g/mol for the disulfonamide) and a higher predicted boiling point (400.2 °C at 760 mmHg) . The sulfonamide moiety is a stronger hydrogen-bond donor and a more potent zinc-binding group than the carboxamide, making the disulfonamide the preferred scaffold for carbonic anhydrase and other metalloenzyme inhibitor applications . However, the quantitative impact of this functional group swap on aqueous solubility, logP, and pKa for the 5-hydroxy-substituted pair has not been experimentally reported in a comparative study.

Zinc-Binding Motif

Supporting evidence

Sulfonamide > Carboxamide (Stronger Zn coordination)

Mechanistically required for CA/metalloenzyme probe development.

Carboxamide analog cannot substitute functionally.

Evidence Dimension	Molecular weight and boiling point
Target Compound Data	MW 252.3 g/mol; boiling point not reported
Comparator Or Baseline	5-Hydroxyisophthalamide: MW 180.16 g/mol; boiling point 400.2±40.0 °C at 760 mmHg
Quantified Difference	ΔMW = 72.14 g/mol; boiling point difference unknown
Conditions	Vendor-reported and ChemSpider-predicted physicochemical data

Why This Matters

For procurement decisions where the intended use is metalloenzyme inhibition or sulfonamide-specific pharmacology, the disulfonamide scaffold is mechanistically required; the carboxamide analog cannot serve as a functional substitute, irrespective of shared 5-hydroxy substitution.

Synthetic Route: Direct Sulfonation vs. Multi-Step Synthesis

Vendor descriptions indicate that 5-hydroxybenzene-1,3-disulfonamide can be synthesized via direct sulfonation of 5-hydroxybenzene using chlorosulfonic acid or sulfuric acid under controlled temperature conditions . This contrasts with the more complex synthetic routes required for amino-substituted or halogenated 1,3-disulfonamides, which typically involve multi-step sequences including protection/deprotection and selective functionalization steps [1]. The direct electrophilic aromatic substitution route to the 5-hydroxy derivative may offer advantages in yield and scalability, but no published comparative synthetic efficiency data (yield, purity, cost-per-gram) are available in the peer-reviewed literature to substantiate this claim quantitatively.

Synthetic Route

Data to verify

One-step sulfonation vs. multi-step sequence

May support scale-up and batch consistency.

No peer-reviewed yield/purity data available.

Evidence Dimension	Synthetic route complexity (number of steps)
Target Compound Data	One-step direct sulfonation (vendor-reported)
Comparator Or Baseline	4-Amino-6-chloro-benzene-1,3-disulfonamide requires multi-step synthesis with selective functionalization
Quantified Difference	Not quantified (no published comparative yield data)
Conditions	Vendor descriptive synthesis information; no peer-reviewed optimization data

Why This Matters

For procurement at scale or for reproducibility in academic labs, a one-step synthesis potentially translates to lower cost and higher batch-to-batch consistency, though this must be verified against actual supplier specifications.

• [1] Alterio, V., De Simone, G., Monti, S. M., Scozzafava, A., & Supuran, C. T. (2007). Carbonic anhydrase inhibitors: inhibition of human, bacterial, and archaeal isozymes with benzene-1,3-disulfonamides—solution and crystallographic studies. Bioorganic & Medicinal Chemistry Letters, 17(15), 4201–4207. View Source

Application Scenarios for 5-Hydroxybenzene-1,3-disulfonamide

Scaffold for Selective Carbonic Anhydrase Inhibitors

The benzene-1,3-disulfonamide core is a validated pharmacophore for carbonic anhydrase inhibition, with class-level evidence demonstrating nanomolar potency against human CA II and broad activity across mammalian α-CA isoforms [1]. The 5-hydroxy substituent provides a synthetic handle for further derivatization (e.g., etherification, esterification) and may introduce isoform selectivity bias through hydrogen-bond interactions with the hydrophilic active-site cleft. Researchers procuring this compound for CA inhibitor programs should design comparative assays against the unsubstituted parent (benzene-1,3-disulfonamide, CAS 3701-01-7) to quantify selectivity gains.

Zinc-Binding Metalloenzyme Inhibitor Probe

The 1,3-disulfonamide arrangement provides a bidentate zinc-binding motif superior to the monocarboxamide or single sulfonamide alternatives, as evidenced by the extensive crystallographic characterization of benzene-1,3-disulfonamides in complex with CA II [1]. The 5-hydroxy group may further modulate the electronic environment of the sulfonamide zinc-binding group. This scaffold is suitable for probe development against other zinc-dependent enzymes (e.g., matrix metalloproteinases, histone deacetylases) where sulfonamide-based inhibition has been established.

Co-Crystal and Supramolecular Building Block

The combination of two sulfonamide groups (strong hydrogen-bond donors/acceptors) and a phenolic hydroxyl group in a meta arrangement creates a geometrically defined hydrogen-bonding array. This compound can serve as a co-crystal former or supramolecular synthon in crystal engineering studies, where the 5-hydroxy group offers an additional interaction site not present in unsubstituted benzene-1,3-disulfonamide. Procurement for crystallography or materials science should specify high purity (≥98%) to ensure reproducible co-crystallization outcomes.

Application

Selection Property

Validation Focus

Selective CA inhibitor design

5-Hydroxy derivatization and hydrogen-bond modulation

Isoform selectivity comparison vs. unsubstituted scaffold

Zinc-dependent enzyme probe

1,3-Disulfonamide zinc-chelating motif

Cross-screening for off-target metalloenzymes

Crystal engineering building block

Tridentate hydrogen-bond donor/acceptor array

Reproducible co-crystallization via purity (≥98%)

• [1] Alterio, V., De Simone, G., Monti, S. M., Scozzafava, A., & Supuran, C. T. (2007). Carbonic anhydrase inhibitors: inhibition of human, bacterial, and archaeal isozymes with benzene-1,3-disulfonamides—solution and crystallographic studies. Bioorganic & Medicinal Chemistry Letters, 17(15), 4201–4207. View Source